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Compound of Interest

Compound Name: Ivabradine hydrobromide

Cat. No.: B15192190

This document provides essential safety and logistical information for the proper disposal of
Ivabradine Hydrobromide in a research environment. The following procedures are designed
to ensure the safety of laboratory personnel and compliance with environmental regulations.

Hazard Assessment and Regulatory Overview

Ivabradine hydrobromide is classified as an environmentally hazardous substance.[1][2]
Safety Data Sheets (SDS) consistently highlight that it is very toxic to aquatic life with long-
lasting effects.[1][2] Therefore, it is imperative that it is not disposed of via drains, sewers, or
regular household garbage.[1]

Disposal of pharmaceutical waste, including ivabradine hydrobromide, is regulated by
multiple agencies, primarily the Environmental Protection Agency (EPA) under the Resource
Conservation and Recovery Act (RCRA).[3][4][5] These regulations mandate that hazardous
chemical waste be managed to protect both human health and the environment.[5] For
research institutions, this typically involves collection by the facility's Environmental Health and
Safety (EHS) department for subsequent treatment by a licensed chemical destruction plant or
controlled incineration.[6][7]

Quantitative Data Summary

The following table summarizes key hazard and regulatory information for Ivabradine
Hydrobromide, essential for its proper handling and disposal.
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Parameter

Value | Classification

Source

UN Number

UN3077

[1]

Proper Shipping Name

Environmentally hazardous
substance, solid, n.o.s.

(Ivabradine (hydrochloride))

[1]

Transport Hazard Class

9 (Miscellaneous dangerous

substances and articles)

[1]

Aquatic Toxicity

Very toxic to aquatic life; Very
toxic to aquatic life with long

lasting effects

[1]2]

Disposal Recommendation

Must not be disposed of with
household garbage; Do not

allow to reach sewage system

[1]

Primary Disposal Method

Collection by a specialized
disposal company; Controlled

incineration

[6]i8]

Experimental Protocols: Disposal Procedures

This section details the step-by-step methodology for the safe disposal of ivabradine

hydrobromide waste in a laboratory setting.

A. Personal Protective Equipment (PPE)

Before handling ivabradine hydrobromide waste, ensure the following PPE is worn in

accordance with good industrial hygiene and safety practices:

o Eye Protection: Tightly fitting safety goggles with side-shields.[6]

e Hand Protection: Chemical-resistant gloves (e.g., nitrile), inspected prior to use.[6][8]

o Body Protection: A lab coat or other appropriate protective clothing to prevent skin exposure.

[2][6]
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» Respiratory Protection: If dust formation is possible or exposure limits are exceeded, a
NIOSH/MSHA-approved respirator should be used.[2][6]

B. Spill Management

In the event of a spill:

Evacuate non-essential personnel from the immediate area.

Ensure adequate ventilation.[6][9]

Remove all sources of ignition.[6][9]

Wearing appropriate PPE, cover the spill with an absorbent, inert material (e.g., diatomite,
universal binders).[10]

Carefully sweep or collect the absorbed material using spark-proof tools and place it into a
suitable, closed, and clearly labeled container for disposal.[6][9]

Prevent the spilled material from entering drains or water courses.[2][10]

Decontaminate the spill area and equipment.

Report the spill to your institution's EHS department.
C. Step-by-Step Disposal Workflow

« ldentify Waste Stream: Identify all materials contaminated with ivabradine hydrobromide.
This includes:

o Expired or unused pure compound.
o Contaminated labware (e.g., vials, pipette tips, gloves).
o Solutions containing ivabradine hydrobromide.

o Spill cleanup materials.
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e Segregate Waste: Do not mix ivabradine hydrobromide waste with non-hazardous trash or
other waste streams unless directed by your EHS department. It must be segregated as
hazardous chemical waste.

e Containerize Waste:

o Place solid waste and spill cleanup materials into a designated, sealable, and chemically
compatible hazardous waste container.

o Collect liquid waste in a separate, sealed, and clearly marked container.

o Label Container: Label the hazardous waste container clearly. The label must include:

The words "Hazardous Waste."

[¢]

[¢]

The full chemical name: "Ivabradine Hydrobromide."

[e]

Associated hazard warnings (e.g., "Environmentally Hazardous").

The date accumulation started.

o

o Store Waste: Store the sealed waste container in a designated, secure, and well-ventilated
satellite accumulation area until collection. Follow institutional guidelines for storage limits
and conditions.

o Arrange for Disposal: Contact your institution's EHS department to arrange for the pickup
and disposal of the hazardous waste.[7] The EHS office will coordinate with a licensed
chemical waste vendor for final disposal, which is typically high-temperature incineration.[5]
[71[11]

Mandatory Visualization

The following diagram illustrates the decision-making workflow for the proper disposal of
ivabradine hydrobromide in a research setting.

Caption: lvabradine Hydrobromide Laboratory Disposal Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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